Cas no 2490400-74-1 (ethyl 5-bromopyrrolo1,2-bpyridazine-7-carboxylate)

Ethyl 5-bromopyrrolo[1,2-b]pyridazine-7-carboxylate is a heterocyclic compound featuring a fused pyrrolopyridazine core with a bromo substituent at the 5-position and an ester functional group at the 7-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. The bromine moiety offers a reactive site for further functionalization via cross-coupling reactions, while the ethyl ester provides versatility for hydrolysis or transesterification. Its well-defined reactivity profile and stability under standard conditions enhance its utility in medicinal chemistry and material science applications. The compound is typically handled under inert conditions to preserve its integrity.

ethyl 5-bromopyrrolo1,2-bpyridazine-7-carboxylate structure

2490400-74-1 structure

Product Name:ethyl 5-bromopyrrolo1,2-bpyridazine-7-carboxylate

CAS No:2490400-74-1

MF:C₁₀H₉BrN₂O₂

MW:269.094661474228

MDL:MFCD32852694

CID:5670846

PubChem ID:155821799

Update Time:2025-06-08

ethyl 5-bromopyrrolo1,2-bpyridazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2490400-74-1
- EN300-27100565
- Ethyl 5-bromopyrrolo[1,2-b]pyridazine-7-carboxylate
- ethyl 5-bromopyrrolo1,2-bpyridazine-7-carboxylate
- MDL： MFCD32852694
- Inchi： 1S/C10H9BrN2O2/c1-2-15-10(14)9-6-7(11)8-4-3-5-12-13(8)9/h3-6H,2H2,1H3
- InChI Key： HLBATLDZHYUDQS-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=O)OCC)N2C=1C=CC=N2

Computed Properties

Exact Mass: 267.98474g/mol
Monoisotopic Mass: 267.98474g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 250
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 43.6Å²

ethyl 5-bromopyrrolo1,2-bpyridazine-7-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-27100565-1g	ethyl 5-bromopyrrolo[1,2-b]pyridazine-7-carboxylate	2490400-74-1	95%	1g	$1086.0	2023-09-11
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Enamine	EN300-27100565-0.1g	ethyl 5-bromopyrrolo[1,2-b]pyridazine-7-carboxylate	2490400-74-1	95.0%	0.1g	$376.0	2025-03-20
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Enamine	EN300-27100565-1.0g	ethyl 5-bromopyrrolo[1,2-b]pyridazine-7-carboxylate	2490400-74-1	95.0%	1.0g	$1086.0	2025-03-20
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